Cas no 167613-92-5 (2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide)

• Product Name: 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide
• CAS No: 167613-92-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5171356
• PubChem ID: 43345840
• Update Time: 2025-10-28

2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-amino-N-(2-hydroxyethyl)-
• 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide

• Inchi： 1S/C10H14N2O2/c11-9-3-1-8(2-4-9)7-10(14)12-5-6-13/h1-4,13H,5-7,11H2,(H,12,14)
• InChI Key： LZBVKCKMWIKENQ-UHFFFAOYSA-N
• SMILES： C1(CC(NCCO)=O)=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide

Professional Introduction to 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide (CAS No. 167613-92-5)

2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide, identified by its CAS number 167613-92-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural properties and potential applications in drug development. The presence of both an amino group and a hydroxyethyl moiety makes it a versatile intermediate, suitable for various synthetic pathways in medicinal chemistry.

The molecular structure of 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide consists of a phenyl ring substituted with an amino group at the para position, linked to an acetamide moiety. The N-(2-hydroxyethyl) part introduces a hydrophilic character, enhancing solubility in aqueous solutions. This balance between hydrophobic and hydrophilic regions makes the compound an attractive candidate for designing bioactive molecules that can interact with biological targets efficiently.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The aromatic ring in 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide provides a scaffold for further derivatization, allowing chemists to explore its potential as a precursor for neuroactive agents. Studies have shown that phenyl derivatives can exhibit properties such as receptor binding affinity and metabolic stability, making them valuable in the design of small-molecule drugs.

The hydroxyethyl group in the compound's structure also plays a crucial role in its pharmacological profile. This functional group can participate in hydrogen bonding interactions, which are essential for the binding of drugs to their targets. Additionally, the flexibility introduced by the hydroxyethyl side chain can influence the conformational dynamics of the molecule, potentially affecting its bioavailability and efficacy.

Recent research has highlighted the importance of incorporating polar functional groups into drug candidates to improve their pharmacokinetic properties. 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide exemplifies this principle, as its structure combines both lipophilic and hydrophilic elements. This dual nature allows it to traverse biological membranes while maintaining sufficient solubility in blood and tissues, which are critical factors for drug delivery systems.

The synthesis of 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The versatility of 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the development of functional polymers and coatings. The ability to incorporate this compound into larger molecular frameworks allows for the creation of materials with tailored properties such as biodegradability and mechanical strength.

In conclusion, 2-(4-aminophenyl)-N-(2-hydroxyethyl)acetamide(CAS No. 167613-92-5) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs aimed at treating neurological disorders and other diseases. As research continues to uncover new synthetic methodologies and biological targets, the importance of this compound is likely to grow even further.